2-(cyclopentylthio)-1-(o-tolyl)-5-(p-tolyl)-1H-imidazole

• IUPAC Name: 2-cyclopentylsulfanyl-1-(2-methylphenyl)-5-(4-methylphenyl)imidazole
• InChI: InChI=1S/C22H24N2S/c1-16-11-13-18(14-12-16)21-15-23-22(25-19-8-4-5-9-19)24(21)20-10-6-3-7-17(20)2/h3,6-7,10-15,19H,4-5,8-9H2,1-2H3
• InChI Key: ODUDYZQLAQDSHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3C)SC4CCCC4
• Molecular Formula: C22H24N2S
• Molecular Weight: 348.5 g/mol
• CAS No.: 1207057-12-2

Description

2-(cyclopentylthio)-1-(o-tolyl)-5-(p-tolyl)-1H-imidazole is a useful research compound. Its molecular formula is C22H24N2S and its molecular weight is 348.51. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Sustainable Synthesis

Heterocyclic compounds, including imidazoles, play a crucial role in the development of new materials and pharmaceuticals. The environmentally benign and diastereoselective synthesis of 2,4,5-trisubstituted-2-imidazolines showcases innovative approaches to creating heterocycles under sustainable conditions. This research offers insights into green chemistry practices, emphasizing the importance of minimizing environmental impact while synthesizing complex molecules (Le Phuong et al., 2017).

Anticancer Research

Imidazole-containing compounds are extensively studied for their therapeutic potential, including anticancer activity. The synthesis and in-vitro evaluation of 5-(2′-indolyl)thiazoles, for example, highlight the anticancer properties of heterocyclic compounds. Such research is vital for developing new treatments against various cancers, demonstrating the potential of imidazole derivatives in medicinal chemistry (Vaddula et al., 2016).

Drug Development and Biological Activities

Imidazole derivatives exhibit a wide range of biological activities, making them significant in drug development. The broad pharmacological activities of these compounds, including antimicrobial, anti-inflammatory, and antitumor effects, underscore their versatility in therapeutic applications. This versatility highlights the importance of imidazole compounds in discovering new drugs and understanding their mechanisms of action (Siwach & Verma, 2021).

Computational Chemistry and Molecular Docking

The computational study of novel imidazole derivatives provides insights into their potential applications in combating bacterial infections. Through experimental and computational analyses, researchers can predict the reactive properties and biological activities of these molecules, facilitating the design of compounds with enhanced efficacy (Smitha et al., 2018).